-
Home
-
Search for "1392136-43-4"
Found 1 product searching for
"1392136-43-4
"
Best Match
-
-
Verdinexor is a reversible inhibitor of Exportin I (XPO1/CRM1) with anticancer and antiviral activities. It inhibits the growth of OCI-Ly3, OCI-Ly10, and CLBL1 diffuse large B cell lymphoma (DLBCL) cells (IC50s = 2.1, 41.8, and 8.5 nM, respectively). Verdinexor inhibits XPO1/CRM1-mediated nuclear transport of respiratory syncytial virus (RSV) M protein when used at concentrations greater than 1 μM. It reduces RSV A2 replication (IC50 = 0.96 μM) without affecting viability of A549 cells (CC50 = >38 μM). In vivo, verdinexor (20 mg/kg) reduces virus shedding, pulmonary TNF-α, IL-6, MCP-1, and IFN-γ expression, and leukocyte infiltration into the bronchoalveolar space in a mouse model of influenza A viral infection. It also reduces viral burden in a ferret model of influenza A viral infection.
Verdinexor, also known as KPT-335, is an orally bioavailable Selective Inhibito...